Cas no 28249-49-2 ((4-Methyl-3,5-dinitrophenyl)boronic acid)

(4-Methyl-3,5-dinitrophenyl)boronic acid is a boronic acid derivative featuring a methyl group and two nitro substituents on the aromatic ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its electron-withdrawing nitro groups enhance reactivity with aryl halides, enabling efficient synthesis of biaryl structures. The methyl group contributes to improved stability and solubility in organic solvents. Its crystalline form ensures ease of handling and precise stoichiometric use. This reagent is particularly valuable in pharmaceutical and materials science research for constructing complex aromatic systems. High purity grades are available to minimize side reactions, making it a reliable choice for demanding synthetic applications.
(4-Methyl-3,5-dinitrophenyl)boronic acid structure
28249-49-2 structure
Product Name:(4-Methyl-3,5-dinitrophenyl)boronic acid
CAS No:28249-49-2
MF:C7H7BN2O6
MW:225.951281785965
CID:88759
PubChem ID:17998947
Update Time:2025-06-07

(4-Methyl-3,5-dinitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Methyl-3,5-dinitrophenyl)boronic acid
    • 4-Methyl-3,5-dinitrobenzeneboronic acid
    • 3,5-DINITRO-4-METHYLBENZENEBORONIC ACID
    • 3,5-Dinitro-p-toluolboronsaeure
    • 3,5-Dinitro-4-methylbenzene boronic acid
    • 28249-49-2
    • (4-methyl-3, 5-dinitrophenyl)boronic acid
    • AKOS015951061
    • DTXSID00592152
    • 3,5-Dinitro-4-methylphenylboronic acid
    • MDL： MFCD08060935
    • Inchi： 1S/C7H7BN2O6/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h2-3,11-12H,1H3
    • InChI Key： DTWIWVTWNMEZOL-UHFFFAOYSA-N
    • SMILES： OB(C1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 226.04000
  • Monoisotopic Mass: 226.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.53
  • Melting Point: 280°C
  • Boiling Point: 407.6°Cat760mmHg
  • Flash Point: 200.3°C
  • Refractive Index: 1.595
  • PSA: 132.10000
  • LogP: 0.53760
  • Solubility: Not determined

(4-Methyl-3,5-dinitrophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-Methyl-3,5-dinitrophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H25773-1g
4-Methyl-3,5-dinitrobenzeneboronic acid, 97%
 28249-49-2 97%
1g
 ￥1026.00 2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H25773-5g
4-Methyl-3,5-dinitrobenzeneboronic acid, 97%
 28249-49-2 97%
5g
 ￥3048.00 2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H25773-25g
4-Methyl-3,5-dinitrobenzeneboronic acid, 97%
 28249-49-2 97%
25g
 ￥10144.00 2023-03-16

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